Cas no 591245-74-8 (Phenol, 4-(1,3-diphenyl-2-propynyl)-)
591245-74-8 structure
Product Name:Phenol, 4-(1,3-diphenyl-2-propynyl)-
CAS No:591245-74-8
MF:C21H16O
MW:284.351145744324
CID:339769
PubChem ID:11974085
Update Time:2025-04-19
Phenol, 4-(1,3-diphenyl-2-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(1,3-diphenyl-2-propynyl)-
- 4-(1,3-diphenylprop-2-ynyl)phenol
- 591245-74-8
- DTXSID90474973
-
- Inchi： 1S/C21H16O/c22-20-14-12-19(13-15-20)21(18-9-5-2-6-10-18)16-11-17-7-3-1-4-8-17/h1-10,12-15,21-22H
- InChI Key： VOZDIMGQMBOJKV-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)C(C#CC1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 284.12018
- Monoisotopic Mass: 284.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-(1,3-diphenyl-2-propynyl)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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